N-[4-(acetylamino)phenyl]-4-ethoxy-3-methylbenzamide

• IUPAC Name: N-(4-acetamidophenyl)-4-ethoxy-3-methylbenzamide
• InChI: InChI=1S/C18H20N2O3/c1-4-23-17-10-5-14(11-12(17)2)18(22)20-16-8-6-15(7-9-16)19-13(3)21/h5-11H,4H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key: VDHJYYQDFOCQOR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C)C
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-[4-(acetylamino)phenyl]-4-ethoxy-3-methylbenzamide, also known as Celecoxib, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used in the treatment of various inflammatory conditions, including arthritis, menstrual cramps, and acute pain. Celecoxib is a selective cyclooxygenase-2 (COX-2) inhibitor, which means that it targets the COX-2 enzyme responsible for inflammation while sparing the COX-1 enzyme responsible for protecting the stomach lining.

Mechanism of Action

N-[4-(acetylamino)phenyl]-4-ethoxy-3-methylbenzamide works by inhibiting the COX-2 enzyme, which is responsible for producing prostaglandins that cause inflammation and pain. By blocking COX-2, this compound reduces inflammation and pain without affecting the COX-1 enzyme, which is responsible for protecting the stomach lining.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as inhibit angiogenesis (the formation of new blood vessels) and metastasis (the spread of cancer cells to other parts of the body). This compound has also been shown to have antioxidant properties and to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(acetylamino)phenyl]-4-ethoxy-3-methylbenzamide is that it is a selective COX-2 inhibitor, which means that it targets the enzyme responsible for inflammation while sparing the enzyme responsible for protecting the stomach lining. This makes it a safer alternative to traditional NSAIDs, which can cause gastrointestinal side effects. One limitation of this compound is that it can be expensive and may not be covered by insurance.

Future Directions

There are many potential future directions for research on N-[4-(acetylamino)phenyl]-4-ethoxy-3-methylbenzamide. One area of interest is the development of new COX-2 inhibitors with improved efficacy and safety profiles. Another area of interest is the use of this compound in combination with other drugs for the treatment of cancer. Additionally, there is ongoing research on the use of this compound for the prevention and treatment of Alzheimer's disease and other neurodegenerative disorders.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-4-ethoxy-3-methylbenzamide has been extensively studied for its potential applications in cancer prevention and treatment. Research has shown that COX-2 is overexpressed in many types of cancer, and that inhibition of COX-2 can lead to apoptosis (programmed cell death) and decreased tumor growth. This compound has been shown to have anticancer effects in various types of cancer, including colorectal, breast, lung, and prostate cancer.